78-32-0

Tricresyl phosphate

In Stock

• CAS RN:
• 78-32-0

• Formula:
• C21H21O4P

• InChI:
• InChI=1S/C21H21O4P/c1-16-4-10-19(11-5-16)23-26(22,24-20-12-6-17(2)7-13-20)25-21-14-8-18(3)9-15-21/h4-15H,1-3H3

• InChIKey:
• BOSMZFBHAYFUBJ-UHFFFAOYSA-N

• Tri-p-tolyl phosphate is a crystalline solid. (NTP, 1992)
  A mixture of isomeric tritolyl phosphates. Used in the sterilization of certain surgical instruments and in many industrial processes.

1,2-Dibromoperfluoroheptane

In Stock

• CAS RN:
• 678-32-0

• Formula:
• C7Br2F14

• InChI:
• InChI=1S/C7Br2F14/c8-1(10,6(9,19)20)2(11,12)3(13,14)4(15,16)5(17,18)7(21,22)23

• InChIKey:
• HSLSYHFNCGWUKN-UHFFFAOYSA-N

• 1,2-Dibromoperfluoroheptane is a useful research compound. Its molecular formula is C7Br2F14 and its molecular weight is 509.86 g/mol. The purity is usually 95%.

Ethyl 8-(4-ethylphenyl)-8-oxooctanoate

In Stock

• CAS RN:
• 898778-32-0

• Formula:
• C18H26O3

• InChI:
• InChI=1S/C18H26O3/c1-3-15-11-13-16(14-12-15)17(19)9-7-5-6-8-10-18(20)21-4-2/h11-14H,3-10H2,1-2H3

• InChIKey:
• GLJQDLOUBWZMFD-UHFFFAOYSA-N

• Ethyl 8-(4-ethylphenyl)-8-oxooctanoate is a useful research compound. Its molecular formula is C18H26O3 and its molecular weight is 290.4 g/mol. The purity is usually 95%.

2-Isocyanato-1-methoxy-3-methylbenzene

In Stock

• CAS RN:
• 720678-32-0

• Formula:
• C9H9NO2

• InChI:
• InChI=1S/C9H9NO2/c1-7-4-3-5-8(12-2)9(7)10-6-11/h3-5H,1-2H3

• InChIKey:
• ODWZRDBUYGLZTO-UHFFFAOYSA-N

• 2-Isocyanato-1-methoxy-3-methylbenzene is a useful research compound. Its molecular formula is C9H9NO2 and its molecular weight is 163.17 g/mol. The purity is usually 95%.

[5-[(E)-2-cyano-3-(2-methyl-4-nitroanilino)-3-oxoprop-1-enyl]-2-methoxyphenyl] naphthalene-1-carboxylate

Usually In Stock

• CAS RN:
• 380478-32-0

• Formula:
• C29H21N3O6

• InChI:
• InChI=1S/C29H21N3O6/c1-18-14-22(32(35)36)11-12-25(18)31-28(33)21(17-30)15-19-10-13-26(37-2)27(16-19)38-29(34)24-9-5-7-20-6-3-4-8-23(20)24/h3-16H,1-2H3,(H,31,33)/b21-15+

• InChIKey:
• ZDRSWGDXSUDEJD-UHFFFAOYSA-N

• [5-[(E)-2-cyano-3-(2-methyl-4-nitroanilino)-3-oxoprop-1-enyl]-2-methoxyphenyl] naphthalene-1-carboxylate is a useful research compound. Its molecular formula is C29H21N3O6 and its molecular weight is 507.502. The purity is usually 95%.

2-Amino-1-(4-ethynylpiperidin-1-yl)ethanone hydrochloride

In Stock

• CAS RN:
• 550378-32-0

• Formula:
• C9H15ClN2O

• InChI:
• InChI=1S/C9H14N2O.ClH/c1-2-8-3-5-11(6-4-8)9(12)7-10;/h1,8H,3-7,10H2;1H

• InChIKey:
• ITNUTFJORYBHTO-UHFFFAOYSA-N

• 2-Amino-1-(4-ethynylpiperidin-1-yl)ethanone hydrochloride is a useful research compound. Its molecular formula is C9H15ClN2O and its molecular weight is 202.68. The purity is usually 95%.

2-(butylthio)-5-phenyl-7,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,5H)-dione

In Stock

• CAS RN:
• 628278-32-0

• Formula:
• C21H23N3O2S

• InChI:
• InChI=1S/C21H23N3O2S/c1-2-3-12-27-21-23-19-18(20(26)24-21)16(13-8-5-4-6-9-13)17-14(22-19)10-7-11-15(17)25/h4-6,8-9,16H,2-3,7,10-12H2,1H3,(H2,22,23,24,26)

• InChIKey:
• HWVJNEOLJAEDCX-UHFFFAOYSA-N

• 2-(butylthio)-5-phenyl-7,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,5H)-dione is a useful research compound. Its molecular formula is C21H23N3O2S and its molecular weight is 381.49. The purity is usually 95%.

N-[2-[(5E)-5-Benzylidene-2,4-dioxo-1,3-thiazolidin-3-yl]ethyl]-2-methylsulfanylpyridine-3-carboxamide

Usually In Stock

• CAS RN:
• 796978-32-0

• Formula:
• C19H17N3O3S2

• InChI:
• InChI=1S/C19H17N3O3S2/c1-26-17-14(8-5-9-21-17)16(23)20-10-11-22-18(24)15(27-19(22)25)12-13-6-3-2-4-7-13/h2-9,12H,10-11H2,1H3,(H,20,23)/b15-12+

• InChIKey:
• ZBBPOOMDPPSYKZ-UHFFFAOYSA-N

• N-[2-[(5E)-5-Benzylidene-2,4-dioxo-1,3-thiazolidin-3-yl]ethyl]-2-methylsulfanylpyridine-3-carboxamide is a useful research compound. Its molecular formula is C19H17N3O3S2 and its molecular weight is 399.48. The purity is usually 95%.

N'-(4-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carbohydrazide

In Stock

• CAS RN:
• 851978-32-0

• Formula:
• C16H12N4O2S2

• InChI:
• InChI=1S/C16H12N4O2S2/c1-22-10-6-4-8-12-13(10)18-16(24-12)20-19-14(21)15-17-9-5-2-3-7-11(9)23-15/h2-8H,1H3,(H,18,20)(H,19,21)

• InChIKey:
• VTLINUCYRLUWDQ-UHFFFAOYSA-N

• N'-(4-methoxy-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carbohydrazide is a useful research compound. Its molecular formula is C16H12N4O2S2 and its molecular weight is 356.42. The purity is usually 95%.

(Z)-6-hydroxy-7-((4-methylpiperazin-1-yl)methyl)-2-(3,4,5-trimethoxybenzylidene)benzofuran-3(2H)-one

In Stock

• CAS RN:
• 869078-32-0

• Formula:
• C24H28N2O6

• InChI:
• InChI=1S/C24H28N2O6/c1-25-7-9-26(10-8-25)14-17-18(27)6-5-16-22(28)19(32-23(16)17)11-15-12-20(29-2)24(31-4)21(13-15)30-3/h5-6,11-13,27H,7-10,14H2,1-4H3/b19-11-

• InChIKey:
• XANKOWIKDOOSNF-ODLFYWEKSA-N

• (Z)-6-hydroxy-7-((4-methylpiperazin-1-yl)methyl)-2-(3,4,5-trimethoxybenzylidene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C24H28N2O6 and its molecular weight is 440.496. The purity is usually 95%.

2-[1-[(4-chlorophenyl)methyl]imidazol-2-yl]sulfanyl-N-(3,4-dimethoxyphenyl)acetamide

In Stock

• CAS RN:
• 893378-32-0

• Formula:
• C20H20ClN3O3S

• InChI:
• InChI=1S/C20H20ClN3O3S/c1-26-17-8-7-16(11-18(17)27-2)23-19(25)13-28-20-22-9-10-24(20)12-14-3-5-15(21)6-4-14/h3-11H,12-13H2,1-2H3,(H,23,25)

• InChIKey:
• QHNTXRBWUAXLML-UHFFFAOYSA-N

• 2-[1-[(4-chlorophenyl)methyl]imidazol-2-yl]sulfanyl-N-(3,4-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C20H20ClN3O3S and its molecular weight is 417.91. The purity is usually 95%.

2-Morpholinobenzonitrile

In Stock

• CAS RN:
• 204078-32-0

• Formula:
• C11H12N2O

• InChI:
• InChI=1S/C11H12N2O/c12-9-10-3-1-2-4-11(10)13-5-7-14-8-6-13/h1-4H,5-8H2

• InChIKey:
• KSUYFCSSOHFITQ-UHFFFAOYSA-N

• 2-Morpholinobenzonitrile is a useful research compound. Its molecular formula is C11H12N2O and its molecular weight is 188.23 g/mol. The purity is usually 95%.

1-Octadecyl-4-(4-phenyl-1,3-butadienyl)pyridinium Bromide

In Stock

• CAS RN:
• 165678-32-0

• Formula:
• C33H50BrN

• InChI:
• InChI=1S/C33H50N.BrH/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-22-29-34-30-27-33(28-31-34)26-21-20-25-32-23-18-17-19-24-32;/h17-21,23-28,30-31H,2-16,22,29H2,1H3;1H/q+1;/p-1

• 1-Octadecyl-4-(4-phenyl-1,3-butadienyl)pyridinium Bromide is a useful research compound. Its molecular formula is C33H50BrN and its molecular weight is 540.66. The purity is usually 95%.

2-[3-(ethanesulfonyl)pyridin-2-yl]-5-trifluoromethanesulfonyl-1,3-benzoxazole

In Stock

• CAS RN:
• 1616678-32-0

• Formula:
• C15H11F3N2O5S2

• 2-[3-(ethanesulfonyl)pyridin-2-yl]-5-trifluoromethanesulfonyl-1,3-benzoxazole is a useful research compound. Its molecular formula is C15H11F3N2O5S2 and its molecular weight is 420.4. The purity is usually 95%.

Potassium trifluoro(3-((2-methoxyphenyl)amino)-3-oxopropyl)borate

In Stock

• CAS RN:
• 1705578-32-0

• Formula:
• C10H12BF3KNO2

• InChI:
• InChI=1S/C10H12BF3NO2.K/c1-17-9-5-3-2-4-8(9)15-10(16)6-7-11(12,13)14;/h2-5H,6-7H2,1H3,(H,15,16);/q-1;+1

• InChIKey:
• GEOHYWYYXXGLAA-UHFFFAOYSA-N

• Potassium trifluoro(3-((2-methoxyphenyl)amino)-3-oxopropyl)borate is a useful research compound. Its molecular formula is C10H12BF3KNO2 and its molecular weight is 285.11 g/mol. The purity is usually 95%.

3-(4-Bromophenyl)oxetan-3-OL

In Stock

• CAS RN:
• 1093878-32-0

• Formula:
• C9H9BrO2

• InChI:
• InChI=1S/C9H9BrO2/c10-8-3-1-7(2-4-8)9(11)5-12-6-9/h1-4,11H,5-6H2

• InChIKey:
• KNQDDTUCGFNECR-UHFFFAOYSA-N

• 3-(4-Bromophenyl)oxetan-3-OL is a useful research compound. Its molecular formula is C9H9BrO2 and its molecular weight is 229.07 g/mol. The purity is usually 95%.

6-Bromo-2,4,7-trichloroquinazoline

In Stock

• CAS RN:
• 1166378-32-0

• Formula:
• C8H2BrCl3N2

• InChI:
• InChI=1S/C8H2BrCl3N2/c9-4-1-3-6(2-5(4)10)13-8(12)14-7(3)11/h1-2H

• InChIKey:
• JYDYPKQCICPGSM-UHFFFAOYSA-N

• 6-Bromo-2,4,7-trichloroquinazoline is a useful research compound. Its molecular formula is C8H2BrCl3N2 and its molecular weight is 312.37. The purity is usually 95%.

6-Amino-5-chloro-pyridin-3-OL hydrochloride

In Stock

• CAS RN:
• 1263378-32-0

• Formula:
• C5H6Cl2N2O

• InChI:
• InChI=1S/C5H5ClN2O.ClH/c6-4-1-3(9)2-8-5(4)7;/h1-2,9H,(H2,7,8);1H

• InChIKey:
• BIJOEYYAEXXOQH-UHFFFAOYSA-N

• 6-Amino-5-chloro-pyridin-3-OL hydrochloride is a useful research compound. Its molecular formula is C5H6Cl2N2O and its molecular weight is 181.02 g/mol. The purity is usually 95%.

Tert-butyl 4-(pyridazin-3-yloxy)piperidine-1-carboxylate

In Stock

• CAS RN:
• 1797278-32-0

• Formula:
• C14H21N3O3

• InChI:
• InChI=1S/C14H21N3O3/c1-14(2,3)20-13(18)17-9-6-11(7-10-17)19-12-5-4-8-15-16-12/h4-5,8,11H,6-7,9-10H2,1-3H3

• InChIKey:
• XYAFRELMPPEJOK-UHFFFAOYSA-N

• Tert-butyl 4-(pyridazin-3-yloxy)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C14H21N3O3 and its molecular weight is 279.34. The purity is usually 95%.

(1-Methylpyrazol-4-yl)-[4-[(6-phenylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379978-32-0

• Formula:
• C21H23N5O2

• InChI:
• InChI=1S/C21H23N5O2/c1-25-13-18(12-24-25)21(27)26-9-7-16(8-10-26)14-28-20-11-19(22-15-23-20)17-5-3-2-4-6-17/h2-6,11-13,15-16H,7-10,14H2,1H3

• InChIKey:
• UVYXMFXXXSGLGK-UHFFFAOYSA-N

• (1-Methylpyrazol-4-yl)-[4-[(6-phenylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C21H23N5O2 and its molecular weight is 377.448. The purity is usually 95%.

Citalopram Impurity

In Stock

• CAS RN:
• 1433278-32-0

• Formula:
• C25H35FN2O3

• InChI:
• InChI=1S/C25H35FN2O3/c1-27(2)15-5-7-24(30)19-8-13-23(20(17-19)18-29)25(31,14-6-16-28(3)4)21-9-11-22(26)12-10-21/h8-13,17,29,31H,5-7,14-16,18H2,1-4H3

• 1-Descyano 1-(4-Dimethylamino)oxobutyl Citadiol is a derivative of Citadiol, a precursor of Citalopram. 1-Descyano 1-(4-Dimethylamino)oxobutyl Citadiol is an impurity in the synthesis of Citalopram/Escitalopram, a selective serotonin reuptake inhibitor that relieves the symptoms of diabetes and is used in the treatment of depression.